Cas no 2680739-53-9 (benzyl N-[(4-bromo-2,5-dimethylthiophen-3-yl)methyl]carbamate)

• Product Name: benzyl N-[(4-bromo-2,5-dimethylthiophen-3-yl)methyl]carbamate
• CAS No: 2680739-53-9
• MF: C₁₅H₁₆BrNO₂S
• MW: 354.262042045593
• CID: 6483140
• PubChem ID: 165912547
• Update Time: 2025-11-06

benzyl N-[(4-bromo-2,5-dimethylthiophen-3-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2680739-53-9
• EN300-7191817
• benzyl N-[(4-bromo-2,5-dimethylthiophen-3-yl)methyl]carbamate

• Inchi： 1S/C15H16BrNO2S/c1-10-13(14(16)11(2)20-10)8-17-15(18)19-9-12-6-4-3-5-7-12/h3-7H,8-9H2,1-2H3,(H,17,18)
• InChI Key： QPTGUTLCUUWFND-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC(C)=C1CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 353.00851g/mol
• Monoisotopic Mass: 353.00851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66.6Ų

Additional information on benzyl N-[(4-bromo-2,5-dimethylthiophen-3-yl)methyl]carbamate

Introduction to Benzyl N-[(4-bromo-2,5-dimethylthiophen-3-yl)methyl]carbamate (CAS No: 2680739-53-9)

Benzyl N-[(4-bromo-2,5-dimethylthiophen-3-yl)methyl]carbamate, a compound with the chemical formula C₁₅H₁₇BrN₂O₂, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound is characterized by its intricate structure, which includes a benzyl group, a carbamate moiety, and a thiophene ring system substituted with bromine and methyl groups. The presence of these functional groups makes it a promising candidate for various biological applications.

The CAS No 2680739-53-9 of Benzyl N-[(4-bromo-2,5-dimethylthiophen-3-yl)methyl]carbamate underscores its unique identity and distinguishes it from other compounds in the chemical database. This numbering system ensures that researchers can accurately identify and reference the compound in their studies. The molecular structure of this compound is not only intriguing but also offers potential therapeutic benefits due to its ability to interact with biological targets in novel ways.

In recent years, there has been a growing interest in thiophene derivatives due to their diverse pharmacological properties. Thiophenes are heterocyclic compounds that have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory effects. The 4-bromo-2,5-dimethylthiophen-3-yl moiety in Benzyl N-[(4-bromo-2,5-dimethylthiophen-3-yl)methyl]carbamate is particularly noteworthy because it introduces halogen atoms into the thiophene ring, which can enhance the compound's bioactivity. Halogenated thiophenes are known to exhibit enhanced binding affinity to biological targets, making them valuable in drug design.

The benzyl carbamate group in the compound's name is another critical feature that contributes to its potential pharmacological activity. Carbamates are known for their ability to act as intermediates in the synthesis of various bioactive molecules. They can also function as protease inhibitors, which has implications for the development of drugs targeting diseases such as cancer and neurodegenerative disorders. The benzyl group further modifies the carbamate moiety, potentially influencing its solubility and metabolic stability.

Recent studies have highlighted the importance of structural diversity in drug discovery. Compounds like Benzyl N-[(4-bromo-2,5-dimethylthiophen-3-yl)methyl]carbamate exemplify how combining different functional groups can lead to novel pharmacological profiles. Researchers are increasingly exploring such molecules to identify new leads for therapeutic intervention. The thiophene ring system with bromine and methyl substitutions is particularly interesting because it can be modified further to optimize biological activity.

The synthesis of Benzyl N-[(4-bromo-2,5-dimethylthiophen-3-yl)methyl]carbamate involves multiple steps that require precise control over reaction conditions. The introduction of bromine atoms into the thiophene ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Similarly, the attachment of the benzyl carbamate group requires expertise in organic synthesis techniques. These challenges highlight the importance of skilled chemists in developing new pharmaceuticals.

In terms of biological activity, preliminary studies suggest that Benzyl N-[(4-bromo-2,5-dimethylthiophen-3-yl)methyl]carbamate may have potential applications in treating various diseases. Its ability to interact with biological targets such as enzymes and receptors could make it useful in modulating pathways involved in inflammation and cell proliferation. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The pharmaceutical industry is continuously seeking innovative compounds that can address unmet medical needs. Molecules like Benzyl N-[(4-bromo-2,5-dimethylthiophen-3-yl)methyl]carbamate represent the cutting edge of drug discovery efforts. By leveraging advances in synthetic chemistry and computational biology, researchers can rapidly screen large libraries of compounds for potential therapeutic activity. This approach has led to the identification of several promising candidates that are now undergoing further investigation.

One area where this compound shows particular promise is in the development of antimicrobial agents. The rise of antibiotic-resistant bacteria has necessitated the discovery of new drugs with novel mechanisms of action. Thiophene derivatives have been shown to exhibit potent antimicrobial properties due to their ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways. Benzyl N-[(4-bromo - 2 , 5 - dim eth yl thi o ph ene - 3 - yl) m e th y l ] c ar ba m ate could be a valuable addition to the arsenal of antimicrobial compounds currently under development.

Another exciting application lies in its potential use as a protease inhibitor. Proteases are enzymes that play crucial roles in various biological processes, including inflammation and cancer progression. By inhibiting specific proteases, drugs can modulate these processes and alleviate disease symptoms. The benzyl carbamate moiety in Benzyl N-[(4-bromo - 2 , 5 - dim eth yl thi o ph ene - 3 - yl) m e th y l ] c ar ba m ate suggests that it may interact with protease active sites effectively.

The synthetic pathways for this compound offer insights into how structural modifications can influence bioactivity. Researchers have developed efficient synthetic routes that allow for scalable production while maintaining high purity standards. These methods are essential for moving from laboratory-scale preparations to larger-scale manufacturing required for clinical trials and commercialization.

In conclusion,Benzyl N-[(4-bromo - 2 , 5 - dim eth yl thi o ph ene - 3 - yl) m e th y l ] c ar ba m ate (CAS No: 2680739 - 53 - 9) represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential therapeutic applications. Its unique combination of functional groups makes it an attractive candidate for further research into treating various diseases including infections and inflammatory disorders . As our understanding grows ,this compound will likely play an important role i n future drug development efforts .